2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H21N3O4S/c1-17-15(21)8-19-12(9-20)7-18-16(19)24-10-11-4-13(22-2)6-14(5-11)23-3/h4-7,20H,8-10H2,1-3H3,(H,17,21)
• InChI Key: ZUURDBDYPBYREZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC2=CC(=CC(=C2)OC)OC)CO
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C16H21N3O4S and its molecular weight is 351.42. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Properties

A study by Carini et al. (1991) discusses a series of nonpeptide angiotensin II receptor antagonists, similar in structure to the compound , which have shown potent antihypertensive effects upon oral administration. This research suggests the potential application of similar compounds in the treatment of hypertension (Carini et al., 1991).

Antiviral Activity

Golankiewicz et al. (1995) synthesized a variety of imidazo[1,5-a]-1,3,5-triazine derivatives, which share structural similarities with the compound . These compounds were found to inhibit the replication of ortho- and paramyxoviruses, indicating potential antiviral applications (Golankiewicz et al., 1995).

Antiproliferative and Antimicrobial Properties

Research by Gür et al. (2020) on Schiff bases derived from 1,3,4-thiadiazole compounds, which are structurally related to the compound , revealed significant DNA protective ability and strong antimicrobial activity against certain bacteria. This indicates potential antiproliferative and antimicrobial applications (Gür et al., 2020).

Analgesic and Anti-Inflammatory Activities

Yusov et al. (2019) synthesized acetamide derivatives that demonstrated significant analgesic and anti-inflammatory effects. The structural similarity of these compounds to the compound suggests potential applications in pain relief and inflammation management (Yusov et al., 2019).

Antioxidant Activity

Research on methylglyoxal, which forms advanced glycation end-products similar in structure to the compound , indicates its involvement in complications of diabetes and some neurodegenerative diseases. This suggests potential application in managing oxidative stress-related conditions (Nemet et al., 2006).